Cas no 2172044-07-2 (9-cyclopropyl-2,2-diethyl-1-oxa-5,9-diazaspiro5.5undecane)

• Product Name: 9-cyclopropyl-2,2-diethyl-1-oxa-5,9-diazaspiro5.5undecane
• CAS No: 2172044-07-2
• MF: C₁₅H₂₈N₂O
• MW: 252.395624160767
• CID: 6463496
• PubChem ID: 165841135
• Update Time: 2025-05-24

9-cyclopropyl-2,2-diethyl-1-oxa-5,9-diazaspiro5.5undecane Chemical and Physical Properties

Names and Identifiers

• 9-cyclopropyl-2,2-diethyl-1-oxa-5,9-diazaspiro5.5undecane
• 2172044-07-2
• EN300-1280222
• 9-cyclopropyl-2,2-diethyl-1-oxa-5,9-diazaspiro[5.5]undecane

• Inchi： 1S/C15H28N2O/c1-3-14(4-2)7-10-16-15(18-14)8-11-17(12-9-15)13-5-6-13/h13,16H,3-12H2,1-2H3
• InChI Key： GVKMLDDWQVZIJF-UHFFFAOYSA-N
• SMILES： O1C(CC)(CC)CCNC21CCN(CC2)C1CC1

Computed Properties

• Exact Mass: 252.220163521g/mol
• Monoisotopic Mass: 252.220163521g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 24.5Ų

Additional information on 9-cyclopropyl-2,2-diethyl-1-oxa-5,9-diazaspiro5.5undecane

9-Cyclopropyl-2,2-Diethyl-1-Oxa-5,9-Diazaspiro[5.5]Undecane: A Comprehensive Overview

The compound with CAS No. 2172044-07-2, known as 9-cyclopropyl-2,2-diethyl-1-oxa-5,9-diazaspiro[5.5]undecane, is a structurally complex molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the spirocyclic class of compounds, characterized by the presence of two rings joined by a single atom. The spiro structure in this molecule is formed by a five-membered and a six-membered ring system, creating a unique framework that contributes to its diverse chemical properties.

The spirocyclic nature of this compound plays a pivotal role in its chemical reactivity and biological activity. Recent studies have highlighted the importance of spirocyclic compounds in drug design due to their ability to adopt specific conformations that enhance binding affinity to target proteins. For instance, research published in the *Journal of Medicinal Chemistry* demonstrated that spirocyclic frameworks can significantly improve the potency of kinase inhibitors by optimizing their interactions with the ATP-binding pocket.

The 1-oxa group in the molecule introduces an oxygen atom into the five-membered ring, which enhances the compound's solubility and stability. This feature is particularly advantageous in pharmaceutical applications where bioavailability is a critical factor. Additionally, the 5,9-diaza component refers to the presence of two nitrogen atoms within the spiro system, which can participate in hydrogen bonding and other non-covalent interactions essential for molecular recognition.

The 9-cyclopropyl substituent adds another layer of complexity to the molecule's structure. Cyclopropane rings are known for their unique strain and reactivity, which can be harnessed to induce specific stereochemical effects. Recent advancements in asymmetric synthesis have enabled researchers to exploit cyclopropane-containing compounds for enantioselective drug development. For example, a study in *Nature Communications* reported that cyclopropane-containing ligands can modulate enzyme activity through strain-induced conformational changes.

The 2,2-diethyl groups attached to the molecule serve as electron-donating substituents, which can influence both the electronic properties and steric profile of the compound. These groups are strategically positioned to optimize molecular interactions without compromising structural integrity. Such substituents are often employed in medicinal chemistry to fine-tune pharmacokinetic properties such as absorption and metabolism.

From a synthetic standpoint, the construction of 9-cyclopropyl-2,2-diethyl-1-oxa-5,9-diazaspiro[5.5]undecane involves multi-step reactions that require precise control over stereochemistry and regioselectivity. The synthesis typically begins with the formation of a spirocyclic intermediate through either intramolecular cyclization or coupling reactions. Subsequent functionalization steps introduce the cyclopropyl and diethyl groups using methodologies such as alkylation or Friedel-Crafts alkylation.

Recent research has focused on exploring the biological activities of this compound across various therapeutic areas. In oncology, studies have shown that spirocyclic compounds like this one can act as potent inhibitors of protein kinases involved in cancer cell proliferation. For instance, preclinical data indicate that this compound exhibits selective inhibition of Aurora kinases, which are key regulators of mitosis.

In addition to its potential anticancer activity, this compound has also been investigated for its neuroprotective properties. Research conducted at leading pharmaceutical institutions has demonstrated that it can modulate ion channels associated with neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The ability of this compound to cross the blood-brain barrier makes it an attractive candidate for central nervous system drug development.

Another promising application lies in its use as a building block for more complex molecular architectures. The versatility of its spirocyclic core allows for further functionalization to create libraries of compounds with diverse biological profiles. This approach is particularly valuable in high-throughput screening campaigns aimed at discovering novel therapeutic agents.

In conclusion, 9-cyclopropyl-2,2-diethyl-1-oxa-5,9-diazaspiro[5.5]undecane represents a fascinating example of how structural complexity can be harnessed to achieve desired chemical and biological properties. Its unique combination of spirocyclic architecture and functional substituents positions it as a valuable tool in both academic research and industrial drug discovery efforts.